Cas no 3746-40-5 (Acetic acid,2-mercapto-, nonyl ester)

• Product Name: Acetic acid,2-mercapto-, nonyl ester
• CAS No: 3746-40-5
• MF: C₁₁H₂₂O₂S
• MW: 218.356182575226
• CID: 318887
• PubChem ID: 23882
• Update Time: 2025-04-19

Acetic acid,2-mercapto-, nonyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-mercapto-, nonyl ester
• nonyl 2-sulfanylacetate
• Acetic acid, mercapto-, nonyl ester
• Nonyl mercaptoacetate
• nonyl sulfanylacetate
• SCHEMBL1891774
• AKOS024334265
• DTXSID4063161
• EINECS 223-139-0
• NS00030198
• 3746-40-5
• Acetic acid, 2-mercapto-, nonyl ester
• YRIQTCODFIJDKE-UHFFFAOYSA-N

• Inchi： 1S/C11H22O2S/c1-2-3-4-5-6-7-8-9-13-11(12)10-14/h14H,2-10H2,1H3
• InChI Key： YRIQTCODFIJDKE-UHFFFAOYSA-N
• SMILES： SCC(=O)OCCCCCCCCC

Computed Properties

• Exact Mass: 218.13416
• Monoisotopic Mass: 218.134051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 27.3

Experimental Properties

• Density: 0.959
• Boiling Point: 294°Cat760mmHg
• Flash Point: 159°C
• Refractive Index: 1.462
• PSA: 26.3